N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-28-19-10-9-14(22)11-17(19)24-21(27)20(26)23-12-18(25)16-8-4-6-13-5-2-3-7-15(13)16/h2-11,18,25H,12H2,1H3,(H,23,26)(H,24,27)
• InChI Key: NXCHGFKRXYDCJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol

Description

N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide, also known as LSN3173102, is a novel selective antagonist of the orexin 1 receptor. Orexin 1 receptor is a G protein-coupled receptor that is involved in the regulation of various physiological processes, including sleep-wake cycle, energy homeostasis, and reward. LSN3173102 has been developed as a potential therapeutic agent for the treatment of sleep disorders, obesity, and addiction.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with similar structures often focuses on synthesis and characterization, providing insights into the chemical properties and potential applications. For example, the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including a detailed study on their crystal structure, offer valuable information for understanding the physical and chemical behaviors of related compounds (Özer et al., 2009).

Chemical Reactions and Transformations

Another area of research involves exploring chemical reactions and transformations. Studies have been conducted on the application of ionic liquid halide nucleophilicity for the cleavage of ethers, demonstrating a green protocol for the regeneration of phenols from ethers (Boovanahalli et al., 2004). Such research is crucial for understanding how specific functional groups in compounds like N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide react under various conditions.

Drug Design and Pharmacology

Research on related compounds has also touched on drug design and pharmacology, particularly in the development of sigma receptor ligands (Berardi et al., 2005). These studies indicate the potential for chemical analogs of N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide to be used in therapeutic applications or as tools in pharmacological research.

Anticancer Research

The synthesis and anticancer evaluation of certain naphthalene derivatives (Gouhar & Raafat, 2015) show the interest in naphthalene-based compounds for potential anticancer activity. This suggests that compounds with similar structures, including N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide, might also hold promise for anticancer research.

Biochemical Studies

The interaction of fluorescent probes with proteins, such as Bovine Serum Albumin (BSA), provides insights into the biochemical properties and potential applications of naphthalene derivatives in biological systems (Ghosh et al., 2016). Such studies could be relevant for understanding how similar compounds might interact with biological molecules.